Cas no 2751702-99-3 (Tert-butyl 3-[(piperidin-2-yl)methyl]morpholine-4-carboxylate)

• Product Name: Tert-butyl 3-[(piperidin-2-yl)methyl]morpholine-4-carboxylate
• CAS No: 2751702-99-3
• MF: C₁₅H₂₈N₂O₃
• MW: 284.394424438477
• CID: 6197999
• PubChem ID: 165656437
• Update Time: 2025-08-04

Tert-butyl 3-[(piperidin-2-yl)methyl]morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2751702-99-3
• EN300-37339140
• tert-butyl 3-[(piperidin-2-yl)methyl]morpholine-4-carboxylate
• Tert-butyl 3-[(piperidin-2-yl)methyl]morpholine-4-carboxylate

• Inchi： 1S/C15H28N2O3/c1-15(2,3)20-14(18)17-8-9-19-11-13(17)10-12-6-4-5-7-16-12/h12-13,16H,4-11H2,1-3H3
• InChI Key： RCELLXTXFLSACE-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C1)CC1CCCCN1

Computed Properties

• Exact Mass: 284.20999276g/mol
• Monoisotopic Mass: 284.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.8Ų

Additional information on Tert-butyl 3-[(piperidin-2-yl)methyl]morpholine-4-carboxylate

Introduction to Tert-butyl 3-[(piperidin-2-yl)methyl]morpholine-4-carboxylate (CAS No. 2751702-99-3)

Tert-butyl 3-[(piperidin-2-yl)methyl]morpholine-4-carboxylate, with the CAS number 2751702-99-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery and medicinal chemistry.

The molecular structure of Tert-butyl 3-[(piperidin-2-yl)methyl]morpholine-4-carboxylate features a complex arrangement of functional groups, including a tert-butyl group, a piperidine moiety, and a morpholine ring. These structural elements contribute to its unique chemical properties and potential biological interactions. The presence of the piperidine ring, in particular, is often associated with enhanced binding affinity to biological targets, which is a crucial factor in the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various disease pathways. Tert-butyl 3-[(piperidin-2-yl)methyl]morpholine-4-carboxylate has been explored as a potential lead compound in several research studies due to its structural features that mimic known bioactive scaffolds. Its ability to interact with specific enzymes and receptors has made it a focal point for medicinal chemists seeking to develop new treatments for conditions such as cancer, inflammation, and neurological disorders.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The presence of multiple reactive sites allows for the introduction of additional functional groups, enabling the synthesis of derivatives with tailored biological properties. This flexibility is particularly valuable in drug discovery pipelines, where iterative optimization is often required to achieve the desired pharmacological profile.

Recent studies have highlighted the potential of Tert-butyl 3-[(piperidin-2-yl)methyl]morpholine-4-carboxylate as an inhibitor of kinases, which are enzymes that play a critical role in cell signaling pathways. Kinase inhibitors have become increasingly important in the treatment of various cancers, and compounds like this one offer a promising starting point for developing new anticancer therapies. The ability to modulate kinase activity non-invasively has significant therapeutic implications, particularly for diseases where targeted inhibition is essential.

The synthesis of Tert-butyl 3-[(piperidin-2-yl)methyl]morpholine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. These methods not only enhance yield but also improve the overall purity of the final product, which is critical for subsequent biological evaluation.

In addition to its potential as an anticancer agent, Tert-butyl 3-[(piperidin-2-yl)methyl]morpholine-4-carboxylate has also been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By targeting inflammatory pathways, this compound may offer therapeutic benefits beyond cancer treatment. Preclinical studies have demonstrated its ability to modulate key inflammatory mediators, suggesting its utility in developing novel anti-inflammatory drugs.

The pharmacokinetic profile of Tert-butyl 3-[(piperidin-2-yl)methyl]morpholine-4-carboxylate is another area of active research. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety. Initial pharmacokinetic studies have provided insights into its absorption and metabolic pathways, which are critical for optimizing dosing regimens and minimizing potential side effects.

The development of novel drug candidates often involves collaboration between synthetic chemists, biologists, and pharmacologists. Each discipline contributes unique expertise to ensure that compounds like Tert-butyl 3-[(piperidin-2-yl)methyl]morpholine-4-carboxylate are thoroughly evaluated for their potential therapeutic value. High-throughput screening (HTS) techniques have been particularly useful in identifying promising hits from large libraries of compounds, followed by structural optimization to enhance potency and selectivity.

The future prospects for Tert-butyl 3-[(piperidin-2-yli)methyl]morpholine-4-carboxylate are promising as ongoing research continues to uncover new biological activities and mechanisms of action. Advances in computational chemistry and artificial intelligence are also expected to accelerate the drug discovery process by predicting molecular properties and identifying optimal candidates for further investigation.

In conclusion, Tert-butyl 3-[（piperidin-2-yli)methyl]morpholine-4-carboxylate (CAS No. 2751702-99-3< strong>) represents a significant advancement in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable tool for developing new treatments across multiple therapeutic areas. As research progresses，this compound will continue to be a subject of intense investigation，holding great promise for future medical applications.